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Compound of Interest

Compound Name: C19H20BrN3O6

Cat. No.: B15173447 Get Quote

Essential Safety and Handling Guide for
C19H20BrN3O6
Disclaimer: No specific Safety Data Sheet (SDS) was found for the chemical with the molecular

formula C19H20BrN3O6. The following guidance is based on the safety profiles of structurally

related compounds containing bromoacetamide and N-hydroxysuccinimide (NHS) ester

functional groups. It is imperative to treat the compound as potentially hazardous and handle it

with the utmost care in a laboratory setting.

This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with C19H20BrN3O6.

Personal Protective Equipment (PPE)
Proper personal protective equipment is the first line of defense against potential exposure.

The following table summarizes the recommended PPE for handling C19H20BrN3O6.
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Body Part
Personal Protective

Equipment
Specifications & Remarks

Eyes Safety Goggles

Must be compliant with EN 166

(EU) or ANSI Z87.1 (US)

standards. A face shield is

recommended if there is a

splash hazard.

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure to

check for breakthrough times

and dispose of them

immediately after

contamination.

Body Laboratory Coat

A full-sleeved lab coat is

mandatory. Consider a

chemically resistant apron for

added protection during

procedures with a higher risk

of splashing.

Respiratory Fume Hood or Respirator

All handling of the solid

compound and its solutions

should be conducted in a

certified chemical fume hood to

avoid inhalation of dust or

aerosols.[1] If a fume hood is

not available, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors and

particulates should be used.[1]

[2]

Safe Handling and Operational Plan
Adherence to a strict operational protocol is crucial to minimize risk.
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2.1. Engineering Controls:

Ventilation: Always handle C19H20BrN3O6 in a well-ventilated area, preferably within a

chemical fume hood.[1]

Eye Wash and Safety Shower: Ensure that an eye wash station and a safety shower are

readily accessible in the immediate work area.[2]

2.2. Handling Procedures:

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.[2]

Avoid Inhalation and Ingestion: Do not breathe dust or aerosols.[3][4] Do not eat, drink, or

smoke in the laboratory.

Moisture Sensitivity: N-hydroxysuccinimide (NHS) esters are sensitive to moisture and can

hydrolyze.[5] It is recommended to handle the compound in a dry environment and store it in

a desiccator.

Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance

enclosure.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing. Use solvents in a fume hood.

First Aid Measures
In the event of exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek immediate medical attention.[1][2]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Disposal Plan
Proper disposal of C19H20BrN3O6 and its containers is essential to prevent environmental

contamination and ensure safety.

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste according to local, state, and federal regulations.

Disposal of Unused Material: Dispose of the compound through a licensed professional

waste disposal service. Do not allow the material to enter drains or waterways.

Contaminated Materials: All contaminated materials, including gloves, lab coats, and

glassware, should be collected in a designated, labeled, and sealed container for hazardous

waste disposal.

Empty Containers: Do not reuse empty containers. They should be triple-rinsed with an

appropriate solvent and disposed of as hazardous waste.
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Experimental Workflow for Handling C19H20BrN3O6
The following diagram outlines the procedural steps for the safe handling of C19H20BrN3O6 in

a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15173447?utm_src=pdf-body
https://www.benchchem.com/product/b15173447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15173447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Handling

3. Cleanup

4. Disposal

Preparation & Pre-Handling Handling & Experimentation Post-Experiment Cleanup Waste Disposal

Don Personal Protective Equipment (PPE)
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Ensure Fume Hood is Operational

Gather All Necessary Materials
- C19H20BrN3O6

- Solvents
- Glassware

Weigh C19H20BrN3O6 in Fume Hood

Prepare Solution in Fume Hood

Perform Experiment in Fume Hood

Decontaminate Glassware

Collect Solid Waste in Labeled Container Collect Liquid Waste in Labeled Container

Clean Work Area

Remove PPE Correctly

Store Waste in Designated Area

Click to download full resolution via product page

Caption: Safe handling workflow for C19H20BrN3O6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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